Cas no 28918-14-1 (cyclopropyl(naphthalen-2-yl)methanone)

• Product Name: cyclopropyl(naphthalen-2-yl)methanone
• CAS No: 28918-14-1
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD17222566
• CID: 2083462
• PubChem ID: 593290
• Update Time: 2025-06-14

cyclopropyl(naphthalen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl(naphthalen-2-yl)methanone
• 28918-14-1
• N14299
• AKOS012084023
• DOZCOURJRLRBAD-UHFFFAOYSA-N
• Cyclopropyl(2-naphthyl)methanone #
• Cyclopropylnaphthalen-2-ylmethanone

• MDL： MFCD17222566
• Inchi： 1S/C14H12O/c15-14(11-6-7-11)13-8-5-10-3-1-2-4-12(10)9-13/h1-5,8-9,11H,6-7H2
• InChI Key： DOZCOURJRLRBAD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)C1CC1

Computed Properties

• Exact Mass: 196.088815002g/mol
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on cyclopropyl(naphthalen-2-yl)methanone

Recent Advances in the Study of Cyclopropyl(naphthalen-2-yl)methanone (CAS: 28918-14-1) in Chemical Biology and Pharmaceutical Research

Cyclopropyl(naphthalen-2-yl)methanone (CAS: 28918-14-1) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropyl and naphthalene moieties, exhibits intriguing chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its synthesis, biological activity, and mechanistic insights, shedding light on its therapeutic potential.

One of the key areas of interest is the compound's role as a scaffold in medicinal chemistry. Researchers have successfully utilized cyclopropyl(naphthalen-2-yl)methanone as a building block for the design of novel small-molecule inhibitors targeting various disease-relevant pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating protein-protein interactions involved in cancer progression. The study highlighted the compound's ability to disrupt the binding of oncogenic transcription factors, thereby inhibiting tumor growth in preclinical models.

In addition to its anticancer properties, cyclopropyl(naphthalen-2-yl)methanone has shown promise in the treatment of neurodegenerative diseases. A recent investigation revealed its neuroprotective effects in models of Alzheimer's disease, where it was found to reduce amyloid-beta aggregation and oxidative stress. These findings, published in ACS Chemical Neuroscience, suggest that the compound could serve as a lead structure for the development of next-generation therapeutics targeting neurodegenerative disorders.

The synthesis and optimization of cyclopropyl(naphthalen-2-yl)methanone derivatives have also been a focal point of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient preparation of diverse analogs with improved pharmacokinetic properties. A 2024 study in Organic Letters detailed a novel synthetic route that enhances the yield and purity of the compound, facilitating its broader application in drug discovery campaigns.

Furthermore, computational studies have provided valuable insights into the molecular interactions of cyclopropyl(naphthalen-2-yl)methanone with biological targets. Molecular docking and dynamics simulations have elucidated its binding modes and affinity for specific enzymes and receptors, guiding the rational design of more potent and selective derivatives. These computational approaches, combined with experimental validation, are paving the way for the development of tailored therapeutics with enhanced efficacy and reduced off-target effects.

In conclusion, cyclopropyl(naphthalen-2-yl)methanone (CAS: 28918-14-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthesis and computational modeling, underscore its potential as a cornerstone for future drug development efforts. Continued research into its mechanisms of action and therapeutic applications will undoubtedly yield further breakthroughs in the years to come.